Cas no 1235199-36-6 (methyl N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}carbamate)

• Product Name: methyl N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}carbamate
• CAS No: 1235199-36-6
• MF: C₁₂H₁₈N₄O₂
• MW: 250.296922206879
• CID: 5961019
• PubChem ID: 52196548
• Update Time: 2025-06-13

methyl N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• methyl N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}carbamate
• methyl N-[(1-pyrimidin-2-ylpiperidin-4-yl)methyl]carbamate
• F5033-2257
• AKOS024491824
• 1235199-36-6
• methyl N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}carbamate
• methyl ((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)carbamate

• Inchi： 1S/C12H18N4O2/c1-18-12(17)15-9-10-3-7-16(8-4-10)11-13-5-2-6-14-11/h2,5-6,10H,3-4,7-9H2,1H3,(H,15,17)
• InChI Key： PBZSHKGKIGLHRA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)NCC1CCN(C2=NC=CC=N2)CC1

Computed Properties

• Exact Mass: 250.14297583g/mol
• Monoisotopic Mass: 250.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on methyl N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}carbamate

Comprehensive Overview of Methyl N-{1-(Pyrimidin-2-yl)Piperidin-4-ylMethyl}Carbamate (CAS No. 1235199-36-6)

Methyl N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}carbamate (CAS No. 1235199-36-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyrimidine ring, a piperidine scaffold, and a carbamate functional group, making it a versatile intermediate for drug discovery and crop protection applications. Its CAS number 1235199-36-6 serves as a critical identifier for researchers sourcing high-purity samples for experimental studies.

In recent years, the demand for heterocyclic compounds like methyl N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}carbamate has surged, driven by trends in precision medicine and sustainable agriculture. Search engine analytics reveal frequent queries such as "pyrimidine derivatives in drug design" and "piperidine-based agrochemicals," reflecting the compound’s relevance to these fields. The carbamate moiety in its structure is particularly noteworthy, as it often enhances bioavailability and target specificity—a hot topic in small-molecule therapeutics.

The synthesis of CAS No. 1235199-36-6 typically involves multi-step reactions, including nucleophilic substitution and carbamate formation, with yields optimized for industrial-scale production. Analytical techniques such as HPLC and NMR spectroscopy are essential for verifying its purity, a key concern for laboratories focusing on high-throughput screening. Notably, the compound’s logP value and hydrogen-bonding capacity align with Lipinski’s Rule of Five, making it a promising candidate for oral drug formulations.

Beyond pharmaceuticals, methyl N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}carbamate has potential applications in crop protection. Its pyrimidine core mimics natural nucleotides, enabling interactions with plant enzymes or pests. This aligns with growing interest in eco-friendly pesticides, as evidenced by search trends like "low-toxicity agrochemicals." Researchers are also exploring its role in enzyme inhibition, particularly against targets linked to metabolic disorders—a trending area in biomedical research.

Regulatory and safety profiles of CAS 1235199-36-6 emphasize its non-hazardous classification under standard handling protocols. Storage recommendations include ambient temperature and desiccated conditions to maintain stability. These details address common user queries about "compound storage best practices" and "material safety data sheets," ensuring compliance with laboratory safety standards.

In conclusion, methyl N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}carbamate represents a convergence of medicinal chemistry and agrochemical innovation. Its multi-functional design and CAS No. 1235199-36-6 specificity make it a valuable asset for researchers tackling challenges in drug development and sustainable farming. As interest in tailored molecular solutions grows, this compound is poised to remain a focal point in scientific discourse.